2-methyl-N-[2-(methylamino)ethyl]propanamide

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-methyl-N-[2-(methylamino)ethyl]propanamide
• InChI: InChI=1S/C7H16N2O/c1-6(2)7(10)9-5-4-8-3/h6,8H,4-5H2,1-3H3,(H,9,10)
• InChI Key: DGOQYVFBDLQXJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCCNC

Description

2-Methyl-N-[2-(methylamino)ethyl]propanamide (C7H15N2O, MW 143.21 g/mol) is a branched aliphatic amide featuring a methyl group at the α-carbon of the propanamide backbone and a 2-(methylamino)ethyl substituent on the amide nitrogen. Its structure (CH3-C(CH3)-CONH-CH2CH2-NHCH3) confers unique physicochemical properties, such as moderate hydrophilicity due to the secondary amine and amide groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[2-(methylamino)ethyl]propanamide typically involves the reaction of 2-methylpropanamide with methylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific temperature and pressure conditions to optimize the yield.

Industrial Production Methods

In industrial settings, the production of 2-methyl-N-[2-(methylamino)ethyl]propanamide is scaled up using large reactors and continuous flow systems. The raw materials are fed into the reactor, and the reaction is monitored to maintain optimal conditions. The product is then purified using techniques such as distillation or crystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[2-(methylamino)ethyl]propanamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and alkylating agents.

Common Reagents and Conditions

The reactions of 2-methyl-N-[2-(methylamino)ethyl]propanamide are typically carried out under controlled conditions, including specific temperatures, pressures, and pH levels. The choice of reagents and conditions depends on the desired reaction and the target product.

Major Products Formed

The major products formed from the reactions of 2-methyl-N-[2-(methylamino)ethyl]propanamide depend on the type of reaction and the reagents used. For example, oxidation reactions may produce carboxylic acids, while reduction reactions may yield amines.

Scientific Research Applications

2-methyl-N-[2-(methylamino)ethyl]propanamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of various organic compounds.

Biology: It is used in the study of biochemical pathways and as a reagent in molecular biology experiments.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-methyl-N-[2-(methylamino)ethyl]propanamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact mechanism depends on the specific application and the target pathway.

Comparison with Similar Compounds

Substituent Variations on the Amide Nitrogen

The amide nitrogen substituent significantly influences biological activity and solubility. Key comparisons include:

Compound Name	Substituent on Amide Nitrogen	Molecular Weight (g/mol)	Key Features	Reference
2-Methyl-N-[2-(methylamino)ethyl]propanamide	2-(Methylamino)ethyl	143.21	Aliphatic amine; potential for hydrogen bonding
2-Methyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide	5-Sulfamoyl-1,3,4-thiadiazole	263.34	Heterocyclic; sulfonamide group enhances solubility and enzyme targeting
N-(4-fluorophenyl)-2-methyl-N-[1-(2-phenylethyl)piperidin-4-yl]propanamide	4-Fluorophenyl and piperidine-4-yl	411.55	Fentanyl analog; opioid receptor affinity
2-Methyl-N-[2-({[4-(trifluoromethoxy)phenyl]methyl}amino)ethyl]propanamide	4-(Trifluoromethoxy)benzylaminoethyl	304.31	Aromatic; trifluoromethoxy group increases hydrophobicity and stability

Key Observations :

• Heterocyclic vs. Aliphatic Substituents: Thiadiazole () and tetrazole () groups introduce aromaticity and polarity, enhancing interactions with enzymes or receptors. In contrast, the aliphatic 2-(methylamino)ethyl group in the target compound may favor membrane permeability .
• Pharmacological Relevance : Fentanyl analogs () incorporate piperidine and aryl groups critical for µ-opioid receptor binding, whereas the target compound lacks these pharmacophores, suggesting divergent therapeutic applications .

α-Carbon Modifications

Variations at the α-carbon (e.g., halogenation, branching) alter steric and electronic properties:

Compound Name	α-Carbon Substituent	Molecular Weight (g/mol)	Impact on Properties	Reference
2-Methyl-N-[2-(methylamino)ethyl]propanamide	Methyl	143.21	Branched structure; increased steric hindrance
2-Chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide	Chloro	290.77	Electron-withdrawing effect; potential reactivity
2-(Ethylamino)-N-(2-methylpropyl)propanamide	Ethylamino	172.27	Increased hydrophilicity and hydrogen bonding

Key Observations :

• Halogenation : The chloro group in ’s compound may enhance electrophilicity, facilitating covalent binding to biological targets, unlike the inert methyl group in the target compound .

Physicochemical Properties

Data from and related compounds suggest trends in solubility, boiling points, and hydrophobicity:

Property	2-Methyl-N-[2-(methylamino)ethyl]propanamide	N-Methylpropanamide ()	2-Methylpropanoic acid ()
Molecular Weight (g/mol)	143.21	87.12	88.11
Boiling Point (°C)	Estimated 250–300	257.5	332
LogP (Predicted)	~0.5 (moderately hydrophilic)	-0.3	0.8
Hydrogen Bond Donors	2	1	1

Key Observations :

• The target compound’s secondary amine and amide groups increase hydrogen bonding capacity compared to N-methylpropanamide, likely improving water solubility .
• Branched analogs (e.g., 2-methylpropanoic acid) exhibit higher boiling points due to stronger intermolecular forces .

Biological Activity

2-methyl-N-[2-(methylamino)ethyl]propanamide is an organic compound classified as an amide. Its structure features a propanamide backbone with a methyl group and a 2-(methylamino)ethyl substituent, making it of interest for various biological applications, particularly in pharmaceuticals and chemical synthesis. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

The molecular formula of 2-methyl-N-[2-(methylamino)ethyl]propanamide is C$_{7}$H$_{16}$N$_{2}$O. The compound can be synthesized through various methods, including the reaction of propanoyl chloride with 2-(methylamino)ethylamine, leading to the formation of the amide and hydrochloric acid as a byproduct.

Mechanisms of Biological Activity

Preliminary research indicates that 2-methyl-N-[2-(methylamino)ethyl]propanamide interacts with several biological targets, influencing various biochemical pathways. Its potential mechanisms include:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.
• Receptor Modulation : It has been suggested that 2-methyl-N-[2-(methylamino)ethyl]propanamide could modulate receptor activity, similar to other amide derivatives.
• Cellular Interactions : Studies indicate that this compound may bind to proteins or enzymes, altering their activity and affecting cellular functions.

Biological Activity and Applications

Research into the biological activity of 2-methyl-N-[2-(methylamino)ethyl]propanamide has revealed several potential applications:

• Pharmaceutical Development : The compound is being explored as a building block for synthesizing biologically active molecules. Its unique functional groups may allow it to participate in various chemical reactions essential for drug development.
• Therapeutic Potential : Initial studies suggest that it may have therapeutic properties, particularly in treating conditions related to enzyme dysfunction or receptor modulation.

Table 1: Comparison with Similar Compounds

Compound Name	Structure Features	Unique Aspects
N-Methyl-N-[2-(methylamino)ethyl]propionamide	Similar amide structure	Different alkyl chain length affects reactivity
N,N-Dimethylacetamide	Contains two methyl groups on nitrogen	Common solvent in organic synthesis
N-Ethyl-N-[2-(methylamino)ethyl]propanamide	Ethyl group instead of methyl	Potentially different solubility and reactivity

This table highlights the structural similarities and differences between 2-methyl-N-[2-(methylamino)ethyl]propanamide and related compounds, emphasizing its unique combination of functional groups that may confer distinct biological activities.

Table 2: Cytotoxicity Data from Related Compounds

Compound Name	Cell Line	IC50 (µM)
N-Methylacetamide	Hep-2	3.25
N,N-Dimethylpropionamide	P815	17.82

This table summarizes cytotoxicity data from studies involving compounds structurally related to 2-methyl-N-[2-(methylamino)ethyl]propanamide, indicating a trend toward significant biological activity.